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Compound of Interest

Compound Name: BMS-911172

Cat. No.: B1149921 Get Quote

For research use only. Not for use in diagnostic procedures.

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of BMS-911172, a selective inhibitor of Adaptor Associated Kinase 1 (AAK1).

Adherence to this protocol is crucial for ensuring the stability, and consistent performance of

the compound in in vitro and in vivo experimental settings. The provided guidelines are

intended for researchers, scientists, and drug development professionals.

Physicochemical Properties
BMS-911172 is a potent and selective inhibitor of AAK1, a key regulator of clathrin-mediated

endocytosis. Its physicochemical properties are summarized in the table below for ease of

reference when preparing stock solutions and performing experiments.

Property Value Reference

Molecular Weight 339.34 g/mol [1][2][3][4]

Formula C₁₆H₁₉F₂N₃O₃ [1]

Appearance Solid

Purity ≥98%
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Solubility
The solubility of BMS-911172 in common laboratory solvents is a critical factor in the

preparation of a homogenous stock solution. It is essential to use high-purity, anhydrous

solvents to maximize solubility and minimize degradation of the compound.

Solvent Solubility Notes

DMSO (Dimethyl Sulfoxide) 68 mg/mL (200.38 mM)

Use of fresh, anhydrous

DMSO is recommended as

moisture can reduce solubility.

Ultrasonic treatment may

enhance solubility up to 100

mg/mL.

Ethanol 68 mg/mL

Water Insoluble

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BMS-911172 in dimethyl

sulfoxide (DMSO).

Materials:
BMS-911172 powder

Anhydrous, sterile-filtered DMSO

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator
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Procedure:
Equilibrate Reagents: Allow the vial of BMS-911172 powder and the anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing the Compound: Accurately weigh the desired amount of BMS-911172 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.39 mg of BMS-911172.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 339.34 g/mol = 0.00339 g = 3.39 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

BMS-911172 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. If necessary, sonicate the solution in a water bath for short intervals to aid

dissolution. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month). When ready to use, thaw an aliquot at room temperature and

mix thoroughly before dilution into experimental media.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM BMS-911172 stock solution.
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Stability and Storage
Proper storage of BMS-911172 powder and its stock solutions is imperative to maintain its

biological activity.

Form Storage Temperature Stability

Powder -20°C 3 years

Stock Solution in Solvent -80°C 1 year

Stock Solution in Solvent -20°C 1 month

Note: It is strongly recommended to aliquot stock solutions to prevent repeated freeze-thaw

cycles.

Mechanism of Action
BMS-911172 is a selective inhibitor of Adaptor Associated Kinase 1 (AAK1). AAK1 is a

serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis by

phosphorylating the μ2 subunit of the AP2 adaptor complex. Inhibition of AAK1 by BMS-911172
disrupts this process.
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BMS-911172 Signaling Pathway
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Caption: Inhibition of the AAK1 signaling pathway by BMS-911172.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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